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Compound of Interest

Compound Name: Titanium trichloride

Cat. No.: B058219 Get Quote

This guide provides essential safety information, handling protocols, and troubleshooting

advice for researchers, scientists, and drug development professionals working with pyrophoric

titanium trichloride.

Frequently Asked Questions (FAQs)
Q1: What makes titanium trichloride pyrophoric?

A1: Titanium trichloride is a strong reducing agent that reacts exothermically and ignites

spontaneously upon contact with air.[1][2][3] The dry powdered form is particularly susceptible

to being pyrophoric.[2] It also reacts violently with water and moisture in the air, releasing heat

and forming corrosive hydrogen chloride gas.[1][2][3]

Q2: What are the primary hazards associated with titanium trichloride?

A2: The main hazards include:

Pyrophoricity: Catches fire if exposed to air.[1]

Water Reactivity: Reacts violently with water, releasing toxic and corrosive hydrogen chloride

gas.[1][4]

Corrosivity: Causes severe burns to the skin, eyes, and respiratory tract.[1][5][6][7][8]

Toxicity: Inhalation, ingestion, or skin contact can cause severe injury or death.[9]
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Q3: What are the immediate signs of exposure to titanium trichloride?

A3: Symptoms of exposure can include severe irritation and chemical burns to the eyes, skin,

and respiratory tract, sore throat, coughing, and shortness of breath.[1] Ingestion can lead to

severe damage to the digestive tract.[1]

Q4: What should I do in case of a fire involving titanium trichloride?

A4: Do NOT use water.[3][10] Use a Class D fire extinguisher, dry sand, soda ash, or lime to

smother the fire.[3] For larger fires, it may be safer to withdraw from the area and let the fire

burn.[3] If the titanium trichloride is in solution, the flammability of the solvent must also be

considered.

Q5: How should I store pyrophoric titanium trichloride?

A5: Store in a cool, dry, well-ventilated area away from incompatible substances.[1] The

container must be kept tightly closed under an inert atmosphere (e.g., argon or nitrogen).[1][4]

It should be stored in a dedicated corrosives area and protected from air and moisture.[1]

Troubleshooting Guide
Problem: The titanium trichloride powder appears to have changed color or consistency in

the container.

Possible Cause: The container seal may have been compromised, allowing slow exposure to

air and moisture. This can lead to oxidation and hydrolysis, reducing the reactivity and

effectiveness of the reagent.[11]

Solution: If the material is significantly discolored or clumped, it is best to dispose of it

following appropriate quenching procedures. Do not use if the quality is suspect, as this can

lead to unpredictable reaction outcomes.[11]

Problem: A small fire ignites at the mouth of the container when opened.

Possible Cause: This is a common occurrence with pyrophoric powders as a small amount of

material at the opening reacts with air.
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Solution: Have a container of dry sand or a Class D fire extinguisher immediately accessible.

If a small flame appears, you can often safely extinguish it by carefully replacing the cap to

cut off the oxygen supply or by using a small amount of sand. Always open containers of

pyrophoric materials inside a glovebox or under a steady stream of inert gas to prevent this.

Problem: During a reaction, the addition of titanium trichloride solution causes an

unexpectedly vigorous or uncontrolled reaction.

Possible Cause:

The concentration of the titanium trichloride solution may be higher than anticipated.

The reaction vessel may not have been adequately dried, leading to a reaction with

residual moisture.

The receiving solution may contain incompatible substances (e.g., oxidizing agents).[1]

Solution:

Always add pyrophoric reagents slowly and in a controlled manner, with efficient stirring

and cooling of the reaction vessel.

Ensure all glassware is rigorously dried before use.

Carefully review all reagents for incompatibilities before starting the experiment.

Data Presentation
Physical and Chemical Properties of Titanium Trichloride
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Property Value Reference

Chemical Formula TiCl₃ [11]

Molar Mass 154.225 g/mol [11]

Appearance Red-violet crystalline solid [11][12]

Density 2.64 g/cm³ [11]

Melting Point 440 °C (decomposes) [11][13]

Solubility

Very soluble in water (reacts

violently), soluble in acetone,

acetonitrile, certain amines;

insoluble in ether and

hydrocarbons.

[2][11]

Hazard Identification
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Hazard GHS Classification Precautionary Statements

Flammability Pyrophoric Solid, Category 1

P210: Keep away from

heat/sparks/open flames/hot

surfaces. — No smoking.

P222: Do not allow contact

with air.[8]

Skin Corrosion Category 1B

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P303+P361+P353: IF ON

SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with

water/shower.[5][7]

Eye Damage Category 1

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5][7]

Water Reactivity
EUH014: Reacts violently with

water

P30: Never add water to this

product.[14]

Experimental Protocols
Protocol 1: Safe Transfer of Solid Titanium Trichloride
Objective: To safely transfer solid pyrophoric TiCl₃ from a storage container to a reaction

vessel. This procedure must be performed in an inert atmosphere glovebox.

Materials:

Sealed container of titanium trichloride

Spatula
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Weighing boat or paper

Reaction vessel

Balance (inside glovebox)

Appropriate Personal Protective Equipment (PPE): Fire-resistant lab coat, safety goggles,

neoprene or nitrile gloves.[15]

Procedure:

Ensure the glovebox atmosphere is inert (low O₂ and H₂O levels).

Place the sealed container of TiCl₃, spatula, weighing vessel, and reaction vessel inside the

glovebox antechamber and evacuate/refill with inert gas for the appropriate number of

cycles.

Transfer all items into the main glovebox chamber.

Allow the TiCl₃ container to reach the temperature of the glovebox atmosphere.

Slowly and carefully open the container. Be prepared for a small amount of pressure release.

Using the spatula, carefully transfer the desired amount of TiCl₃ to the weighing vessel on

the balance.

Record the weight, then transfer the solid from the weighing vessel to the reaction vessel.

Securely seal the reaction vessel.

Tightly reseal the main TiCl₃ storage container.

Clean any residual powder from the spatula and work area within the glovebox using a dry

cloth or brush. Dispose of the cleaning materials in a designated solid waste container within

the glovebox.

Remove the sealed reaction vessel from the glovebox via the antechamber.
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Protocol 2: Quenching and Disposal of Residual
Titanium Trichloride
Objective: To safely neutralize (quench) small amounts of residual or waste titanium
trichloride. This procedure must be performed under an inert atmosphere in a fume hood.[16]

Materials:

Reaction flask containing residual TiCl₃

Stir bar

Inert solvent (e.g., toluene or hexane)[17]

Isopropanol[16][17]

Methanol

Water

Addition funnel or syringe pump

Ice bath

Schlenk line or similar inert gas setup

Appropriate PPE

Procedure:

Place the flask containing the TiCl₃ residue under a positive pressure of inert gas (argon or

nitrogen) in a fume hood.[16]

If the residue is solid, add a dry, inert solvent like toluene to create a suspension that can be

stirred.[16]

Cool the flask in an ice bath to 0 °C.[16]
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Slowly, dropwise, add isopropanol to the stirred suspension.[16][17] Vigorous gas evolution

(hydrogen) will occur. Control the addition rate to keep the reaction from becoming too

vigorous.

Once the addition of isopropanol no longer produces a vigorous reaction, continue by slowly

adding methanol.

After the methanol addition is complete and the reaction has subsided, slowly and very

carefully add water.[17] Be extremely cautious during this step.

Once the addition of water is complete and no further reaction is observed, remove the ice

bath and allow the mixture to warm to room temperature.[16]

Let the mixture stir for at least 2 hours to ensure complete quenching.[18]

The resulting mixture should be neutralized and disposed of as hazardous waste according

to your institution's guidelines.
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Preparation

Don Appropriate PPE
(FR Lab Coat, Goggles, Gloves)

Step 1

Work in Inert Environment
(Glovebox or Fume Hood w/ Inert Gas)

Step 2

Use Oven-Dried Glassware

Step 3

Handling

Transfer TiCl₃
(Under Inert Atmosphere)

Step 4

Perform Reaction
(Controlled Addition, Cooling)

Step 5

Cleanup & Disposal

Quench Residual Material & Glassware

Step 6

Dispose of Waste
(Follow Institutional Guidelines)

Step 7

 

Small TiCl₃ Spill Occurs

Alert Personnel & Evacuate Area
(If necessary)

Extinguish Fire (if any)
with Class D Extinguisher or Sand

Cover Spill with Dry Sand,
Soda Ash, or Vermiculite

Carefully Collect Absorbed Material
into a Dry, Labeled Container

Decontaminate Area
(Follow EHS Guidance)

Dispose of Waste Container
as Hazardous Waste
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Personnel Exposure Occurs
(Skin/Eye Contact, Inhalation)

Remove Victim from Contaminated Area
(If safe to do so)

Call for Immediate Medical Aid

Inhalation

Remove Contaminated Clothing

Provide SDS to Responders

Skin Contact Eye Contact

Brush off solid, then flush with
copious water for 15+ min

Flush eyes with water
for 15+ min at eyewash station

Move to fresh air.
Provide artificial respiration if needed.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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